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Compound of Interest

Compound Name: 28-O-acetylbetulin

Cat. No.: B15593983 Get Quote

28-O-Acetylbetulin: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 28-O-acetylbetulin, a derivative of the naturally

occurring triterpenoid, betulin. The document focuses on its fundamental physicochemical

properties, including its Chemical Abstracts Service (CAS) number and molecular weight, and

outlines its significance in current research.

Core Physicochemical Data
The essential identifiers and properties of 28-O-acetylbetulin are summarized in the table

below for quick reference. This information is critical for substance identification, experimental

design, and data analysis in a research and development setting.
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Parameter Value Source

CAS Number 27686-35-7 [1][2]

Molecular Formula C₃₂H₅₂O₃ [1][2]

Molecular Weight 484.8 g/mol [1][2]

Formal Name
(3β)-28-acetate-lup-20(29)-

ene-3,28-diol
[1]

Synonyms
28-acetoxy Betulin, C-28-

Acetylbetulin
[1]

Introduction to 28-O-Acetylbetulin
28-O-acetylbetulin is a semi-synthetic derivative of betulin, a pentacyclic triterpenoid alcohol

found in the bark of birch trees.[3] The acetylation at the C-28 position modifies the properties

of the parent compound, leading to distinct biological activities. This has made 28-O-
acetylbetulin a subject of interest in medicinal chemistry and pharmacology.

Research and Applications
Recent studies have highlighted the potential of 28-O-acetylbetulin in various therapeutic

areas. It has demonstrated notable anti-inflammatory and anticancer properties.[1] For

instance, it has been shown to inhibit the production of nitric oxide (NO) and prostaglandin E₂

(PGE₂) in RAW 264.7 cells, which are key mediators of inflammation.[1] Furthermore, cytotoxic

effects have been observed in several cancer cell lines, including A549 (lung carcinoma), HT-

29 (colorectal adenocarcinoma), and MCF-7 (breast adenocarcinoma).[1][4]

The workflow for investigating the bioactivity of compounds like 28-O-acetylbetulin often

follows a standardized path from initial screening to more detailed mechanistic studies.
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General experimental workflow for evaluating 28-O-acetylbetulin.

Experimental Protocols
Detailed experimental procedures are crucial for the reproducibility of scientific findings. While

specific protocols can vary between laboratories, the following provides a general outline for

the synthesis of a 28-O-acetylbetulin derivative, based on similar reported syntheses.

Example Synthesis: Steglich Esterification for 3-O-Acryloyl-28-O-acetylbetulin

This protocol describes a method to introduce an acryloyl group at the C-3 position of 28-O-
acetylbetulin, a common strategy to create novel derivatives for biological evaluation.[4]

Dissolution: Dissolve 28-O-acetylbetulin and acrylic acid in a suitable solvent such as

dichloromethane.

Coupling Agents: Add N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and a

catalytic amount of 4-dimethylaminopyridine (DMAP).

Reaction: Stir the mixture at 0°C for several hours, then allow it to warm to room temperature

and continue stirring for 24 hours.

Work-up: Filter the reaction mixture to remove the dicyclohexylurea byproduct. Concentrate

the filtrate under reduced pressure.
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Purification: Purify the crude product using column chromatography on silica gel with an

appropriate eluent system (e.g., dichloromethane:ethanol, 60:1 v/v) to obtain the pure 3-O-

acryloyl-28-O-acetylbetulin.[4]

Characterization: Confirm the structure of the final product using spectroscopic methods

such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS).[4]

Signaling Pathway Interactions
The anti-inflammatory effects of 28-O-acetylbetulin are linked to its ability to modulate key

signaling pathways involved in the inflammatory response. One of the primary mechanisms is

the inhibition of the production of pro-inflammatory mediators.
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Inhibition of inflammatory mediators by 28-O-acetylbetulin.

This diagram illustrates the inhibitory action of 28-O-acetylbetulin on lipopolysaccharide

(LPS)-induced production of nitric oxide and prostaglandin E₂ in RAW 264.7 macrophage cells,

a common in vitro model for studying inflammation.[1]

This technical guide provides a foundational understanding of 28-O-acetylbetulin for

professionals in the field of drug discovery and development. Further research into its
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mechanisms of action and potential therapeutic applications is ongoing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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